Cas no 577967-81-8 (2-Chloro-6,7-dimethoxy-3-methylquinoline)

• Product Name: 2-Chloro-6,7-dimethoxy-3-methylquinoline
• CAS No: 577967-81-8
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD08899105
• CID: 3082612
• PubChem ID: 18524412
• Update Time: 2025-10-29

2-Chloro-6,7-dimethoxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6,7-dimethoxy-3-methyl-quinoline
• 2-chloro-6,7-dimethoxy-3-methylquinoline
• AK470232
• Quinoline, 2-chloro-6,7-dimethoxy-3-methyl-
• DS-18849
• SB71648
• AKOS000302604
• MFCD08899105
• DB-087419
• SCHEMBL3968488
• C75706
• CS-0149231
• 577967-81-8
• 2-Chloro-6,7-dimethoxy-3-methylquinoline

• MDL： MFCD08899105
• Inchi： 1S/C12H12ClNO2/c1-7-4-8-5-10(15-2)11(16-3)6-9(8)14-12(7)13/h4-6H,1-3H3
• InChI Key： GQKKWBQAXORHHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C2C=C(C(=CC2=N1)OC)OC

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• XLogP3: 3.5

2-Chloro-6,7-dimethoxy-3-methylquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-6,7-dimethoxy-3-methylquinoline

2-Chloro-6,7-dimethoxy-3-methylquinoline (CAS No. 577967-81-8): An Overview of a Promising Compound in Medicinal Chemistry

2-Chloro-6,7-dimethoxy-3-methylquinoline (CAS No. 577967-81-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of 2-Chloro-6,7-dimethoxy-3-methylquinoline is characterized by a quinoline ring system substituted with a chlorine atom at the 2-position, methoxy groups at the 6 and 7 positions, and a methyl group at the 3-position. These substituents contribute to the compound's stability and enhance its ability to interact with various biological targets.

Recent studies have highlighted the potential of 2-Chloro-6,7-dimethoxy-3-methylquinoline in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. The mechanism of action involves disruption of parasite metabolism and inhibition of hemozoin formation, making it a promising candidate for the development of new antimalarial drugs.

In addition to its antimalarial properties, 2-Chloro-6,7-dimethoxy-3-methylquinoline has also been investigated for its antibacterial activity. A study conducted by researchers at the University of California found that this compound effectively inhibits the growth of multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). The compound's ability to disrupt bacterial cell walls and inhibit protein synthesis makes it a valuable lead for developing novel antibiotics.

The anticancer potential of 2-Chloro-6,7-dimethoxy-3-methylquinoline has also been explored in preclinical studies. Research published in the Cancer Research journal demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves activation of the intrinsic apoptotic pathway through mitochondrial depolarization and caspase activation. These findings suggest that 2-Chloro-6,7-dimethoxy-3-methylquinoline could be developed as a targeted therapy for various types of cancer.

Beyond its direct therapeutic applications, 2-Chloro-6,7-dimethoxy-3-methylquinoline serves as an important scaffold for drug discovery and development. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as solubility, bioavailability, and metabolic stability. This makes it an attractive starting point for medicinal chemists aiming to design more effective and selective drugs.

The synthesis of 2-Chloro-6,7-dimethoxy-3-methylquinoline has been well-documented in the literature. A common synthetic route involves the condensation of 2-chloroaniline with dimethyl acetylenedicarboxylate (DMAD) followed by cyclization and methylation steps. This multi-step process yields high purity product with good overall yield. Recent advancements in synthetic methods have further improved the efficiency and scalability of this process, making it more accessible for large-scale production.

In conclusion, 2-Chloro-6,7-dimethoxy-3-methylquinoline (CAS No. 577967-81-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development in areas such as antimalarial therapy, antibacterial agents, and anticancer drugs. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an increasingly important role in advancing medical treatments.